Cas no 107647-14-3 (Sterebin A -)

• Product Name: Sterebin A -
• CAS No: 107647-14-3
• Molecular Formula: C₁₈H₃₀O₄
• Molecular Weight: 310.428406238556
• CID: 195403
• PubChem ID: 21681091

Sterebin A - Properties

Names and Identifiers

• 3-Buten-2-one,4-[(1R,2S,3S,4R,4aS,8aS)-decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-,(3E)-
• (+)-Sterebin A
• 3-Buten-2-one,4-(decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl)-, [1R-[1a(E),2b,3a,4b,4ab,8aa]]-
• Sterebin A
• Sterebins A
• (E)-4-[(1R,2S,3S,4R,8aS)-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]but-3-en-2-one
• CID 71694416
• 6a,7b,8a-Trihydroxy-14,15-dinor-11-labden-13-one
• SCHEMBL3681475
• AKOS040760722
• (E)-4-[(1R,2S,3S,4R,4aS,8aS)-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]but-3-en-2-one
• CHEMBL4522186
• CS-0140182
• E88755
• 107647-14-3
• CHEBI:190833
• HY-N8135
• 3-Buten-2-one, 4-[(1R,2S,3S,4R,4aS,8aS)-decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-, (3E)-
• (3E)-4-[(1R,2S,3S,4R,4aS,8aS)-Decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-3-buten-2-one
• FS-7234
• DTXSID701109561

• InChIKey： GUVJPXABQYFWPD-GSZDNMEJSA-N
• Inchi： 1S/C18H30O4/c1-11(19)7-8-12-17(4)10-6-9-16(2,3)14(17)13(20)15(21)18(12,5)22/h7-8,12-15,20-22H,6,9-10H2,1-5H3/b8-7+/t12-,13-,14?,15+,17-,18+/m1/s1
• SMILES： O[C@H]1[C@@H]([C@](C)([C@H](/C=C/C(C)=O)[C@@]2(C)CCCC(C)(C)C21)O)O

Computed Properties

• Exact Mass: 310.21440943g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 310.21440943g/mol
• Heavy Atom Count: 22
• Complexity: 484
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids